Cas no 299439-16-0 (3-Amino-3-3-(benzyloxy)phenylpropanoic acid)

3-Amino-3-(3-(benzyloxy)phenyl)propanoic acid is a synthetic amino acid derivative featuring a benzyloxy-substituted phenyl group, which confers unique chemical properties for research and pharmaceutical applications. Its structure combines an aromatic ether moiety with a β-amino acid backbone, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound is particularly valuable for designing peptidomimetics or as a building block in drug discovery, owing to its ability to modulate pharmacokinetic properties. The benzyloxy group enhances lipophilicity, potentially improving membrane permeability. This product is typically utilized under controlled conditions, with purity and stability being critical for reproducible results in synthetic pathways.
3-Amino-3-3-(benzyloxy)phenylpropanoic acid structure
299439-16-0 structure
Product name:3-Amino-3-3-(benzyloxy)phenylpropanoic acid
CAS No:299439-16-0
MF:C16H17NO3
MW:271.31108
MDL:MFCD02653340
CID:249339
PubChem ID:3239719

3-Amino-3-3-(benzyloxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, b-amino-3-(phenylmethoxy)-
    • 3-AMINO-3-(3-BENZYLOXY-PHENYL)-PROPIONIC ACID
    • 3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid
    • AC1MMJH2
    • ALBB-006657
    • CTK4G4107
    • HMS2291F18
    • MolPort-006-067-437
    • STK501138
    • SMR000033622
    • MFCD02653340
    • SR-01000095792-1
    • 3-amino-3-(3-phenylmethoxyphenyl)propanoic acid
    • BB 0249691
    • MLS000047611
    • EU-0099952
    • 3-Amino-3-(3-(benzyloxy)phenyl)propanoic acid
    • 3-Amino-3-(3-(benzyloxy)phenyl)propanoicacid
    • 299439-16-0
    • CS-0270085
    • SR-01000095792
    • AKOS000266272
    • 3-Amino-3-(3-benzyloxy-phenyl)-propionic acid
    • CHEMBL1372044
    • EN300-1287904
    • DTXSID70390526
    • LS-02363
    • 3-Amino-3-3-(benzyloxy)phenylpropanoic acid
    • MDL: MFCD02653340
    • Inchi: InChI=1S/C16H17NO3/c17-15(10-16(18)19)13-7-4-8-14(9-13)20-11-12-5-2-1-3-6-12/h1-9,15H,10-11,17H2,(H,18,19)
    • InChI Key: WEVLKELFUCFYHL-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C(CC(=O)O)N

Computed Properties

  • Exact Mass: 271.12091
  • Monoisotopic Mass: 271.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • PSA: 72.55

3-Amino-3-3-(benzyloxy)phenylpropanoic acid Security Information

  • HazardClass:IRRITANT

3-Amino-3-3-(benzyloxy)phenylpropanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB406136-10g
3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid; .
299439-16-0
10g
€1037.00 2025-02-13
abcr
AB406136-500 mg
3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid
299439-16-0
500MG
€195.40 2023-02-20
A2B Chem LLC
AD52319-1g
3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid
299439-16-0 >95%
1g
$439.00 2024-04-20
Enamine
EN300-1287904-100mg
3-amino-3-[3-(benzyloxy)phenyl]propanoic acid
299439-16-0
100mg
$490.0 2023-10-01
Enamine
EN300-1287904-10000mg
3-amino-3-[3-(benzyloxy)phenyl]propanoic acid
299439-16-0
10000mg
$2393.0 2023-10-01
abcr
AB406136-5g
3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid; .
299439-16-0
5g
€637.00 2025-02-13
A2B Chem LLC
AD52319-10g
3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid
299439-16-0 >95%
10g
$1134.00 2024-04-20
abcr
AB406136-10 g
3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid
299439-16-0
10g
€1074.00 2023-06-17
TRC
A294815-250mg
3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid
299439-16-0
250mg
$ 185.00 2022-06-08
Enamine
EN300-1287904-50mg
3-amino-3-[3-(benzyloxy)phenyl]propanoic acid
299439-16-0
50mg
$468.0 2023-10-01

Additional information on 3-Amino-3-3-(benzyloxy)phenylpropanoic acid

3-Amino-3-(Benzyloxy)phenylpropanoic Acid: A Key Compound in Pharmaceutical Research

3-Amino-3-(benzyloxy)phenylpropanoic acid, with the chemical formula C19H21NO4 and CAS No. 299439-16-0, has emerged as a significant molecule in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a benzyl group attached to a phenyl ring and an amino functional group at the alpha position of the carboxylic acid moiety. The combination of these substituents creates a versatile scaffold that can interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 3-Amino-3-(benzyloxy)phenylpropanoic acid in modulating signaling pathways associated with inflammation and neurodegenerative diseases. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB pathway, a key regulator of immune responses. The benzyloxy group plays a critical role in enhancing the compound's solubility and bioavailability, which are essential factors for its therapeutic application.

Another area of interest is the role of 3-Amino-3-(benzyloxy)phenylpropano... (continued in next paragraph)

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Amadis Chemical Company Limited
(CAS:299439-16-0)3-Amino-3-3-(benzyloxy)phenylpropanoic acid
A1152442
Purity:99%/99%
Quantity:1g/5g
Price ($):160.0/479.0